3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile

• CAS RN: 1555-57-3
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 3-[2-cyanoethyl(ethyl)amino]propanenitrile
• InChI: InChI=1S/C8H13N3/c1-2-11(7-3-5-9)8-4-6-10/h2-4,7-8H2,1H3
• InChI Key: AQAGWSWODZXNOM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC#N)CCC#N

Description

3-[N-(2-Cyano-ethyl)-N-ethyl-amino]-propionitrile is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 3,3'-iminodipropionitrile (14.4 g, 0.117 mol), acetaldelyde (25.7 g, 0.584 mol), methanol 50 mL), and acetonitrile (400 mL) was added sodium cyanoborohydride (9.6 g, 0.152 mol). The mixture was allowed to stir at room temperature overnight. The solvent was evaporated. The resulting residue was partitioned between dichloromethane and H2O. The dichloromethane layer was washed with water, dried, and evaporated to give a yellow oil, which was distilled by a Kugelrohr apparatus to give the title compound (9.2 g, 52%). 1H NMR (CDCl3, 200 MHz) 2.86 (t, J=7.0 Hz, 4H), 2.64 (q, J=7.0 Hz, 4H), 2.48 (t, J=7.0 Hz, 4H), 1.08 (t, J=7.0 Hz, 3H).